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Compound of Interest

Compound Name: 5-Aminouracil

Cat. No.: B160950 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate, essential safety and logistical

information for the proper handling and disposal of 5-Aminouracil, a compound frequently

used in biochemical research. Adherence to these procedures is critical to ensure personnel

safety and environmental compliance.

Chemical Identifier:

Name: 5-Aminouracil

Synonyms: 5-Amino-2,4-pyrimidinediol, 5-amino-1H-pyrimidine-2,4-dione[1][2]

CAS Number: 932-52-5[1][3][4]

Hazard Identification: 5-Aminouracil is classified as harmful if swallowed (Acute toxicity, oral,

Category 4).[3] Ingestion may lead to toxic effects.[1] It is crucial to wear appropriate personal

protective equipment and follow safe handling practices to minimize exposure risks.

Personal Protective Equipment (PPE) and Safety
Measures
To ensure the safe handling of 5-Aminouracil, the following personal protective equipment and

safety measures are required.
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Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are a

suitable option. Always inspect

gloves for integrity before use.

[5]

Eye Protection Safety goggles

Wear chemical splash goggles

that meet ANSI Z.87.1 1989

standard or European

Standard EN166.[3][6]

Skin and Body Protection Lab coat

A fully buttoned lab coat

should be worn to cover as

much skin as possible.[6]

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

if irritation occurs, or if dust

formation is likely.[3][7]

Engineering Controls Fume Hood

All handling of 5-Aminouracil

that may generate dust or

aerosols should be conducted

in a properly functioning

chemical fume hood to ensure

adequate ventilation.[3][7]

Step-by-Step Handling and Disposal Procedure
The following workflow outlines the necessary steps for safely handling 5-Aminouracil from

receipt to disposal.
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Caption: Workflow for Safe Handling of 5-Aminouracil

1. Preparation and Personal Protective Equipment (PPE):

Before handling 5-Aminouracil, ensure that the work area, particularly the chemical fume

hood, is clean and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.[3][7]

Don the appropriate PPE as specified in the table above.

2. Handling and Weighing:

Conduct all manipulations of 5-Aminouracil powder, including weighing, in a certified

chemical fume hood to prevent inhalation of dust.[3][7]

Use a spatula or other appropriate tool to handle the solid material. Avoid creating dust.
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If there is a risk of splashing or aerosol generation, a face shield should be worn in addition

to safety goggles.[6]

3. Experimental Use:

When using 5-Aminouracil in experiments, ensure that all containers are clearly labeled.

Do not eat, drink, or smoke in the laboratory area where 5-Aminouracil is being handled.[1]

[7]

Wash hands thoroughly after handling the compound, even if gloves were worn.[1][3]

4. Decontamination:

After use, decontaminate all surfaces, glassware, and equipment that have come into

contact with 5-Aminouracil.

Use a suitable solvent for cleaning, and dispose of the cleaning materials as hazardous

waste.

5. Waste Segregation and Collection:

Collect all waste materials contaminated with 5-Aminouracil in a designated, clearly

labeled, and sealed hazardous waste container.[5][8] This includes any unused compound,

contaminated PPE (gloves, etc.), and cleaning materials.

Store the waste container in a secure, well-ventilated area away from incompatible materials.

6. Disposal:

Dispose of the hazardous waste through a licensed and approved waste disposal company.

[3][7] Follow all local, state, and federal regulations for chemical waste disposal.

Emergency Procedures
In the event of exposure or a spill, follow these procedures immediately.

Spill Response:
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Evacuate the immediate area if the spill is large or in a poorly ventilated space.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.[7]

[8]

Place the spilled material into a labeled hazardous waste container.

Clean the spill area with a suitable solvent and decontaminate all surfaces.

First-Aid Measures:

If Swallowed: Do NOT induce vomiting. Call a physician or poison control center

immediately.[7]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[7]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if symptoms occur.[7]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention immediately if symptoms occur.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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